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Compound of Interest

Compound Name: Tris(methylamino)borane

Cat. No.: B15388924 Get Quote

Technical Support Center: Tris(methylamino)borane
This technical support center provides guidance on the safe and effective handling and storage

of Tris(methylamino)borane. Given its air-sensitive nature, proper techniques are crucial to

maintain its integrity and ensure the safety of laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: What is Tris(methylamino)borane and why is it considered air-sensitive?

A1: Tris(methylamino)borane, with the chemical formula B(NHCH₃)₃, is an organoboron

compound. Like many aminoboranes, it is susceptible to reaction with components of the

atmosphere. Compounds containing boron-nitrogen bonds are often readily hydrolyzed by

moisture and can react with oxygen.[1][2] This reactivity can lead to the degradation of the

compound, affecting its purity and performance in subsequent applications, such as a

precursor for boron nitride.[3][4][5][6][7][8]

Q2: How should Tris(methylamino)borane be stored to ensure its stability?

A2: To prevent degradation, Tris(methylamino)borane should be stored in a tightly sealed

container under an inert atmosphere, such as nitrogen or argon. The storage area should be

cool, dry, and well-ventilated. It is crucial to store it away from incompatible materials, including

water, acids, and oxidizing agents. For long-term storage, a glove box or a desiccator with an

inert atmosphere is recommended.
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Q3: What personal protective equipment (PPE) is required when handling

Tris(methylamino)borane?

A3: When handling Tris(methylamino)borane, appropriate PPE is essential. This includes:

Flame-resistant lab coat

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A face shield may be necessary for procedures with a higher risk of splashing.

All handling of the compound should be performed within a chemical fume hood or a glove box.

Q4: Can I handle Tris(methylamino)borane on an open lab bench?

A4: No. Due to its air-sensitive nature, Tris(methylamino)borane should not be handled on an

open lab bench where it can be exposed to atmospheric moisture and oxygen.[1] All

manipulations should be carried out under an inert atmosphere using techniques such as a

glove box or a Schlenk line.[9][10][11][12]

Q5: Is Tris(methylamino)borane flammable?

A5: While specific flammability data for Tris(methylamino)borane is not readily available,

many organoboron compounds and related materials are flammable. Therefore, it should be

treated as a flammable liquid.[13][14][15][16][17] Keep it away from ignition sources such as

open flames, hot surfaces, and sparks. When transferring significant quantities, proper

grounding and bonding procedures should be followed to prevent the buildup of static

electricity.[13][14][15][16][17]

Troubleshooting Guides
Issue 1: The compound has changed in appearance
(e.g., color change, precipitation).

Possible Cause: The compound has likely been exposed to air or moisture, leading to

decomposition.[1]
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Solution:

Do not use the compromised material as it may lead to unpredictable results.

Review your handling and storage procedures to identify the source of the exposure.

Ensure all glassware is thoroughly dried before use and that the inert atmosphere is pure

and dry.

Consider repurifying the material if possible and appropriate for your application, for

instance, by vacuum distillation, though this should be approached with caution.[18]

Issue 2: Poor performance or unexpected side reactions
in a synthesis.

Possible Cause: Impurities in the Tris(methylamino)borane, likely due to degradation from

air or moisture exposure, can interfere with your reaction.

Solution:

Use a fresh, unopened sample of the reagent if available.

If you must use an opened container, ensure it has been stored correctly under a positive

pressure of inert gas.

Before use, you can attempt to remove any volatile impurities by placing the compound

under a high vacuum for a short period, assuming the compound itself is not volatile under

those conditions.

Issue 3: Difficulty in transferring the liquid without
exposure to air.

Possible Cause: Inadequate inert atmosphere techniques.

Solution:

Glove Box: If available, perform all transfers inside a glove box with a continuously purged

inert atmosphere.[9]
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Schlenk Line/Cannula Transfer: For transfers on a Schlenk line, use a double-tipped

needle (cannula) transfer technique. This involves pressurizing the vessel containing the

Tris(methylamino)borane with an inert gas and using that pressure to push the liquid

through the cannula into the receiving flask, which is also under an inert atmosphere.

Syringe Transfer: For smaller quantities, a gas-tight syringe can be used. First, flush the

syringe with inert gas. Then, draw the liquid into the syringe and quickly transfer it to the

reaction vessel, which should also be purged with an inert gas.

Experimental Protocols
Protocol 1: General Inert Atmosphere Handling
This protocol outlines the basic steps for manipulating air-sensitive reagents like

Tris(methylamino)borane using a Schlenk line.

Glassware Preparation: Ensure all glassware (flasks, syringes, cannulas) is thoroughly dried

in an oven (e.g., at 120°C overnight) and allowed to cool under a stream of dry inert gas or in

a desiccator.

Inert Gas Purge: Assemble the glassware on the Schlenk line. Evacuate the air from the

flask using the vacuum line and then backfill with a high-purity inert gas (e.g., nitrogen or

argon). Repeat this cycle three times to ensure a completely inert atmosphere.[11]

Reagent Transfer: Use a cannula or a gas-tight syringe to transfer

Tris(methylamino)borane from its storage container to the reaction flask. Ensure both the

storage container and the reaction flask are under a positive pressure of inert gas.

Reaction Setup: Once the transfer is complete, maintain a positive pressure of the inert gas

throughout the reaction. This can be achieved by connecting the flask to a bubbler or a

balloon filled with the inert gas.[11]

Protocol 2: Grounding and Bonding for Transfer of
Flammable Liquids
To prevent static electricity buildup during the transfer of larger quantities of what should be

treated as a flammable liquid, follow these steps.[13][14][15][16][17]
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Location: Perform the transfer in a well-ventilated area, preferably inside a chemical fume

hood.[16]

Grounding: Connect the dispensing container (e.g., a metal drum) to a known ground source

using a grounding wire.[13][14]

Bonding: Connect the dispensing container to the receiving container with a bonding wire.

This ensures both containers are at the same electrical potential.[13][14]

Metal-to-Metal Contact: Ensure all connections are made to bare metal to guarantee a good

conductive path. Remove any paint or rust from the connection points.[14][17]

Transfer: Proceed with the transfer slowly to minimize splashing, which can also generate

static electricity.[13]

Quantitative Data Summary
Property Value Source

Boiling Point 59 °C at 8 mmHg [18]

Note: Comprehensive quantitative data for Tris(methylamino)borane is limited in the provided

search results. Users should always refer to the manufacturer's Safety Data Sheet (SDS) for

the most accurate and complete information.

Visualizations
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Caption: Decision workflow for handling Tris(methylamino)borane.
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1. Prepare dry, clean glassware
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Caption: Workflow for cannula transfer of air-sensitive liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15388924#handling-and-storage-of-air-sensitive-tris-
methylamino-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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